2-Acetyl-7-methoxy-4-nitrobenzofuran

• CAS RN: 83767-16-2
• Molecular Formula: C11H9NO5
• Molecular Weight: 235.19 g/mol
• IUPAC Name: 1-(7-methoxy-4-nitro-1-benzofuran-2-yl)ethanone
• InChI: InChI=1S/C11H9NO5/c1-6(13)10-5-7-8(12(14)15)3-4-9(16-2)11(7)17-10/h3-5H,1-2H3
• InChI Key: AVPIFKNKZZATNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=CC(=C2O1)OC)[N+](=O)[O-]

Description

2-Acetyl-7-methoxy-4-nitrobenzofuran is a useful research compound. Its molecular formula is C11H9NO5 and its molecular weight is 235.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-acetyl-7-methoxybenzofuran (4.0 g) in acetic anhydride (50 mL) at 0° C. was added 70% nitric acid (1.5 mL) drop-wise. The mixture was warmed to room temperature and stirred for 3 h then poured into ice-cold saturated sodium carbonate (200 mL). Solid sodium carbonate was added carefully with stirring until basic (pH=8). The mixture was filtered and the solid collected by vacuum filtration. The solid was boiled in 100 mL (methanol) for 1 h, then cooled to 0° C. and filtered to give 2-acetyl-7-methoxy-4-nitrobenzpfuran (2.1 g). 1H NMR (300 MHz) δ 8.29 (d,J=8.9 Hz, 1H), 8.14 (s,1H), 7.00 (d,J=8.9 Hz, 1H), 4.14 (s,3H), 2.68 (s, 3H).